molecular formula C12H10N2O3 B8666997 Methyl 6-oxo-5-(pyridin-2-yl)-1,6-dihydropyridine-3-carboxylate

Methyl 6-oxo-5-(pyridin-2-yl)-1,6-dihydropyridine-3-carboxylate

Cat. No.: B8666997
M. Wt: 230.22 g/mol
InChI Key: MAPNHQNFCWITSN-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Methyl 6-oxo-5-(pyridin-2-yl)-1,6-dihydropyridine-3-carboxylate is a useful research compound. Its molecular formula is C12H10N2O3 and its molecular weight is 230.22 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C12H10N2O3

Molecular Weight

230.22 g/mol

IUPAC Name

methyl 6-oxo-5-pyridin-2-yl-1H-pyridine-3-carboxylate

InChI

InChI=1S/C12H10N2O3/c1-17-12(16)8-6-9(11(15)14-7-8)10-4-2-3-5-13-10/h2-7H,1H3,(H,14,15)

InChI Key

MAPNHQNFCWITSN-UHFFFAOYSA-N

Canonical SMILES

COC(=O)C1=CNC(=O)C(=C1)C2=CC=CC=N2

Origin of Product

United States

Synthesis routes and methods

Procedure details

A solution of boron tribromide (1.0 M in CH2Cl2, 10.6 mL, 10.6 mmol) was added to a solution of the nicotinate (Step 1, 1.44 g, 4.81 mmol) in 40 mL of CH2Cl2 at −10° C. The cooling bath was removed and stirring was continued at room temperature for 16 h. The reaction mixture was neutralized with saturated NaHCO3 solution and the resultant tan precipitate was filtered and washed with copious amounts of H2O to give 0.77 g (70%) of the title compound. MS m/z: 231 (M+1).
Quantity
10.6 mL
Type
reactant
Reaction Step One
Quantity
1.44 g
Type
reactant
Reaction Step One
Quantity
40 mL
Type
solvent
Reaction Step One
Yield
70%

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